Cas no 6326-74-5 ((5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one structure
6326-74-5 structure
Product Name:(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
CAS No:6326-74-5
MF:C12H11NO3S2
MW:281.350640535355
MDL:MFCD03794824
CID:524593
Update Time:2026-04-29

(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • (E)-5-(3,4-Dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
    • (5E)-5-(3,4-DIMETHOXYBENZYLIDENE)-2-MERCAPTO-1,3-THIAZOL-4(5H)-ONE
    • 4-Thiazolidinone,5-[(3,4-dimethoxyphenyl)methylene]-2-thioxo-
    • (5E)-5-(3,4-dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
    • 2-thioxo-5-veratrylidene-thiazolidin-4-one
    • 2-Thioxo-5-veratryliden-thiazolidin-4-on
    • 5-(3,4-Dimethoxy-benzyliden)-rhodanin
    • 5-(3,4-dimethoxy-benzylidene)-2-thioxo-thiazolidin-4-one
    • (5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
    • MDL： MFCD03794824

Computed Properties

  • Exact Mass: 281.01800
  • Monoisotopic Mass: 281.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.41
  • Boiling Point: 436.4°C at 760 mmHg
  • Flash Point: 217.7°C
  • Refractive Index: 1.673
  • PSA: 111.99000
  • LogP: 2.03950

(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

  • HazardClass：IRRITANT

(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059006347-10g
(E)-5-(3,4-Dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
 6326-74-5 95%
10g
 $433.35 2023-09-01
TRC
D472603-50mg
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
 6326-74-5
50mg
 $ 50.00 2022-06-05
TRC
D472603-100mg
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
 6326-74-5
100mg
 $ 65.00 2022-06-05
TRC
D472603-500mg
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
 6326-74-5
500mg
 $ 135.00 2022-06-05
Chemenu
CM523216-5g
(E)-5-(3,4-Dimethoxybenzylidene)-2-mercaptothiazol-4(5H)-one
 6326-74-5 95%
5g
 $*** 2023-05-30
abcr
AB214134-500 mg
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 6326-74-5
500MG
 €151.00 2023-02-22
abcr
AB214134-1 g
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 6326-74-5
1 g
 €172.20 2023-07-20
abcr
AB214134-5 g
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 6326-74-5
5 g
 €389.30 2023-07-20
abcr
AB214134-10 g
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one; 95%
 6326-74-5
10 g
 €539.60 2023-07-20
Matrix Scientific
040159-500mg
(5E)-5-(3,4-Dimethoxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
 6326-74-5
500mg
 $76.00 2023-09-05

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